Isoxazole
Isoxazole
Isoxazole is a monocyclic heteroarene with a structure consisting of a 5-membered ring containing three carbon atoms and an oxygen and nitrogen atom adjacent to each other. It is the parent of the class of isoxazoles. It is a mancude organic heteromonocyclic parent, a monocyclic heteroarene and a member of isoxazoles.
Azoles with an OXYGEN and a NITROGEN next to each other at the 1,2 positions, in contrast to OXAZOLES that have nitrogens at the 1,3 positions.
Azoles with an OXYGEN and a NITROGEN next to each other at the 1,2 positions, in contrast to OXAZOLES that have nitrogens at the 1,3 positions.
Brand Name:
Vulcanchem
CAS No.:
288-14-2
VCID:
VC0147169
InChI:
InChI=1S/C3H3NO/c1-2-4-5-3-1/h1-3H
SMILES:
C1=CON=C1
Molecular Formula:
C3H3NO
Molecular Weight:
69.06 g/mol
Isoxazole
CAS No.: 288-14-2
Reference Standards
VCID: VC0147169
Molecular Formula: C3H3NO
Molecular Weight: 69.06 g/mol
CAS No. | 288-14-2 |
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Product Name | Isoxazole |
Molecular Formula | C3H3NO |
Molecular Weight | 69.06 g/mol |
IUPAC Name | 1,2-oxazole |
Standard InChI | InChI=1S/C3H3NO/c1-2-4-5-3-1/h1-3H |
Standard InChIKey | CTAPFRYPJLPFDF-UHFFFAOYSA-N |
SMILES | C1=CON=C1 |
Canonical SMILES | C1=CON=C1 |
Boiling Point | 95.0 °C |
Description | Isoxazole is a monocyclic heteroarene with a structure consisting of a 5-membered ring containing three carbon atoms and an oxygen and nitrogen atom adjacent to each other. It is the parent of the class of isoxazoles. It is a mancude organic heteromonocyclic parent, a monocyclic heteroarene and a member of isoxazoles. Azoles with an OXYGEN and a NITROGEN next to each other at the 1,2 positions, in contrast to OXAZOLES that have nitrogens at the 1,3 positions. |
Solubility | 2.41 M |
Synonyms | Isoxazoles |
Vapor Pressure | 45.46 mmHg |
PubChem Compound | 9254 |
Last Modified | Nov 11 2021 |
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